Cas no 1999257-63-4 (N-cyclopropylmethanesulfonoimidamide)

N-cyclopropylmethanesulfonoimidamide structure
1999257-63-4 structure
Product Name:N-cyclopropylmethanesulfonoimidamide
CAS No:1999257-63-4
MF:C4H10N2OS
MW:134.199999332428
MDL:MFCD30497974
CID:4633329
PubChem ID:131249081
Update Time:2025-07-15

N-cyclopropylmethanesulfonoimidamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropylmethanesulfonoimidamide
    • MDL: MFCD30497974
    • Inchi: 1S/C4H10N2OS/c1-8(5,7)6-4-2-3-4/h4H,2-3H2,1H3,(H2,5,6,7)
    • InChI Key: ZJDLOWSPIJMQJM-UHFFFAOYSA-N
    • SMILES: CS(NC1CC1)(=N)=O

N-cyclopropylmethanesulfonoimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A619788-10mg
N-cyclopropylmethanesulfonoimidamide
1999257-63-4
10mg
$ 50.00 2022-06-07
TRC
A619788-50mg
N-cyclopropylmethanesulfonoimidamide
1999257-63-4
50mg
$ 160.00 2022-06-07
TRC
A619788-100mg
N-cyclopropylmethanesulfonoimidamide
1999257-63-4
100mg
$ 275.00 2022-06-07
Enamine
EN300-332955-0.05g
N-cyclopropylmethanesulfonoimidamide
1999257-63-4 95.0%
0.05g
$309.0 2025-03-18
Enamine
EN300-332955-0.1g
N-cyclopropylmethanesulfonoimidamide
1999257-63-4 95.0%
0.1g
$461.0 2025-03-18
Enamine
EN300-332955-0.25g
N-cyclopropylmethanesulfonoimidamide
1999257-63-4 95.0%
0.25g
$659.0 2025-03-18
Enamine
EN300-332955-0.5g
N-cyclopropylmethanesulfonoimidamide
1999257-63-4 95.0%
0.5g
$1037.0 2025-03-18
Enamine
EN300-332955-1.0g
N-cyclopropylmethanesulfonoimidamide
1999257-63-4 95.0%
1.0g
$1329.0 2025-03-18
Enamine
EN300-332955-2.5g
N-cyclopropylmethanesulfonoimidamide
1999257-63-4 95.0%
2.5g
$2605.0 2025-03-18
Enamine
EN300-332955-5.0g
N-cyclopropylmethanesulfonoimidamide
1999257-63-4 95.0%
5.0g
$3852.0 2025-03-18

Additional information on N-cyclopropylmethanesulfonoimidamide

Introduction to N-cyclopropylmethanesulfonoimidamide (CAS No. 1999257-63-4)

N-cyclopropylmethanesulfonoimidamide, a compound with the chemical identifier CAS No. 1999257-63-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopropyl group and a sulfonoimidamide moiety contributes to its distinctive reactivity and biological profile, making it a subject of intense research interest.

The sulfonoimidamide functional group is particularly noteworthy, as it is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical agents. This feature has been extensively explored in the development of novel therapeutic compounds, where sulfonoimidamides have demonstrated efficacy in various pharmacological contexts. The incorporation of a cyclopropyl group further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the potential of N-cyclopropylmethanesulfonoimidamide as a lead compound in the design of next-generation drugs. Its ability to engage with biological receptors in a manner that is both selective and potent has positioned it as a promising candidate for further development. Researchers have been particularly intrigued by its potential applications in treating inflammatory diseases, where its structural features may offer advantages over existing therapeutic agents.

The synthesis of N-cyclopropylmethanesulfonoimidamide involves sophisticated chemical methodologies that leverage modern techniques in organic synthesis. The process typically requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthetic routes, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

One of the most compelling aspects of N-cyclopropylmethanesulfonoimidamide is its versatility in drug design. The compound's molecular framework can be modified to fine-tune its pharmacological properties, allowing for the creation of derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. This flexibility has opened up new avenues for research, particularly in the area of structure-activity relationship (SAR) studies.

In vitro and in vivo studies have provided valuable insights into the biological activity of N-cyclopropylmethanesulfonoimidamide. These investigations have revealed its potential as an inhibitor of key enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may interfere with signaling cascades associated with inflammation and pain perception, offering a novel approach to managing these conditions.

The development of N-cyclopropylmethanesulfonoimidamide also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound to biological targets, facilitating rational design modifications. Such computational approaches not only accelerate the discovery process but also reduce the reliance on empirical screening methods.

Future directions for research on N-cyclopropylmethanesulfonoimidamide include exploring its potential as an antiviral agent. The unique structural features of sulfonoimidamides have been associated with antiviral activity against various pathogens, making this class of compounds attractive for therapeutic development. By investigating these properties further, researchers aim to uncover new treatments for viral infections that are resistant to current medications.

The regulatory landscape for N-cyclopropylmethanesulfonoimidamide is also evolving, reflecting its growing prominence in pharmaceutical research. Regulatory agencies are increasingly recognizing the importance of innovative compounds like this one in addressing unmet medical needs. As such, efforts are underway to streamline approval processes for promising drug candidates, ensuring that they can reach patients more quickly.

Collaborative efforts between academic institutions and industry partners are playing a crucial role in advancing the development of N-cyclopropylmethanesulfonoimidamide. These partnerships bring together expertise from diverse fields, including medicinal chemistry, pharmacology, and biotechnology, to drive innovation forward. Such collaborations are essential for translating laboratory discoveries into viable therapeutic options.

The economic implications of N-cyclopropylmethanesulfonoimidamide are also significant. As a novel compound with potential therapeutic applications, it represents a valuable asset for pharmaceutical companies seeking to expand their product portfolios. Investment in research and development related to this compound not only promises scientific breakthroughs but also offers commercial opportunities in an increasingly competitive market.

In conclusion, N-cyclopropylmethanesulfonoimidamide (CAS No. 1999257-63-4) stands out as a promising compound with far-reaching implications for medicinal chemistry and drug development. Its unique structural features and biological activity make it a compelling candidate for further exploration, while advancements in synthetic methodologies and computational techniques continue to enhance its potential applications. As research progresses, this compound is poised to make significant contributions to the field of healthcare.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.